Cas no 647021-15-6 (Butanoic acid, 2-piperidinylmethyl ester)

• Product Name: Butanoic acid, 2-piperidinylmethyl ester
• CAS No: 647021-15-6
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• CID: 418303
• PubChem ID: 11469490
• Update Time: 2025-04-19

Butanoic acid, 2-piperidinylmethyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-piperidinylmethyl ester
• piperidin-2-ylmethyl butanoate
• DTXSID40466848
• 647021-15-6

• Inchi： 1S/C10H19NO2/c1-2-5-10(12)13-8-9-6-3-4-7-11-9/h9,11H,2-8H2,1H3
• InChI Key： IELZVUTXZQTIRM-UHFFFAOYSA-N
• SMILES： O(C(CCC)=O)CC1CCCCN1

Computed Properties

• Exact Mass: 185.14167
• Monoisotopic Mass: 185.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33